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This in-depth technical guide explores the utility of Neodymium-143 (143Nd) as a powerful
isotopic tracer in geological sciences. Derived from the alpha decay of Samarium-147 (*47Sm),
the isotopic ratio of 143Nd to a stable Neodymium isotope, typically 144Nd, provides profound
insights into the age, origin, and evolution of geological materials. This guide details the
fundamental principles of the Sm-Nd isotope system, its diverse applications, comprehensive
experimental protocols, and quantitative data for key geological reservoirs.

Fundamental Principles of the *4’Sm-'4Nd Isotope
System

The application of 143Nd as a geological tracer is rooted in the long-lived radioactive decay of
147Sm to 43Nd, which has a half-life of approximately 106 billion years.[1] This long half-life
makes the system particularly suitable for dating ancient geological events and materials.[1]
The fundamental principle lies in the fact that different geological reservoirs (e.g., the Earth's
mantle and crust) possess distinct Samarium/Neodymium (Sm/Nd) ratios.
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During the formation of the continental crust from the mantle, neodymium, being a light rare
earth element (LREE), is preferentially partitioned into the crustal melt.[2] This results in the
continental crust having a lower Sm/Nd ratio compared to the mantle from which it was derived.
[3] Consequently, over geological time, the mantle develops a more "radiogenic" 143Nd/*44Nd
signature (higher ratio) due to the higher proportion of parent *4’Sm, while the continental crust
evolves with a less radiogenic 43Nd/**4Nd signature (lower ratio).

This predictable divergence in isotopic compositions allows geoscientists to trace the origin of
rocks and sediments, determine their formation ages, and understand the processes of crust-
mantle differentiation.

Epsilon Notation (eNd)

To facilitate the comparison of 143Nd/**4Nd ratios from different samples and geological
reservoirs, the epsilon notation (eNd) is employed. This notation expresses the deviation of a
sample's measured #3Nd/*44Nd ratio from that of a standard reference reservoir, the Chondritic
Uniform Reservoir (CHUR), which is believed to represent the primitive, undifferentiated Earth.

[4]

The eNd value is calculated as follows:

eNd = [ (**3Nd/***Nd)sample / (*43Nd/*4*Nd)CHUR - 1] * 10,000
Where:

o (*3Nd/**4Nd)sample is the measured ratio in the sample.

e (*3Nd/***Nd)CHUR is the present-day ratio in the Chondritic Uniform Reservoir (a commonly
used value is 0.512638).[5]

Positive eNd values indicate a derivation from a source with a higher-than-chondritic Sm/Nd
ratio (like the depleted mantle), while negative eNd values suggest a source with a lower-than-
chondritic Sm/Nd ratio (like the continental crust).

Applications of Neodymium-143 in Geology
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The unique characteristics of the Sm-Nd isotope system lend it to a wide array of applications
in geology:

e Geochronology: The Sm-Nd isochron method is a robust technique for dating rocks and
minerals. By analyzing multiple minerals from the same rock that have different Sm/Nd
ratios, a linear array (isochron) can be plotted on a diagram of 143Nd/*44Nd versus 4’Sm/
144Nd. The slope of this isochron is directly proportional to the age of the rock.[6] This
method is particularly effective for dating ancient igneous and metamorphic rocks.[1]

e Petrogenesis and Crustal Evolution: 143Nd isotopes are instrumental in tracing the origin and
evolution of magmas. The eNd value of an igneous rock can reveal whether it originated from
the mantle, the crust, or a mixture of both. This information is crucial for understanding
processes like magma mixing, assimilation of crustal materials, and the overall evolution of
the continental crust over geological time.

o Paleoceanography and Water Mass Tracing: The dissolved *3Nd/*44Nd ratio in seawater
serves as a quasi-conservative tracer for different water masses.[7] Each major ocean basin
has a distinct eNd signature, influenced by the weathering of surrounding continents. By
analyzing the Nd isotopic composition of marine sediments, scientists can reconstruct past
ocean circulation patterns, which is vital for understanding past climate change.[7][8]

o Sediment Provenance Studies: The eNd signature of sedimentary rocks and sediments can
be used to identify their source regions. Since different continental landmasses have
characteristic eNd values, analyzing the Nd isotopes in a sedimentary deposit can help
determine the origin of the constituent materials and understand ancient river systems and
sediment transport pathways.

Quantitative Data: eNd Values of Major Geological
Reservoirs

The following table summarizes the typical present-day eNd values for major geological
reservoirs, providing a baseline for interpreting *43Nd data.
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Geological Reservoir Typical eNd Value Reference(s)

Depleted Mantle (source of

+8 to +12 [4]
MORB)
Enriched Mantle (source of

+4 10 +8 [4]
0OIB)
Bulk Silicate Earth (BSE) / ]
CHUR
Upper Continental Crust -10to -15 9]
Lower Continental Crust -51t0 -20 [9]
Archean Granitoids -2to +4 [10]
Modern Seawater (Atlantic

-14t0 -9 [7]
Ocean)
Modern Seawater (Pacific

-8 10 -3 [7]

Ocean)

Experimental Protocols for Neodymium-143
Analysis

The precise and accurate determination of 143Nd/**4Nd ratios requires meticulous laboratory
procedures to isolate neodymium from the sample matrix and to perform high-precision mass
spectrometry. The general workflow involves sample digestion, chemical separation, and
isotopic analysis.

Sample Preparation and Digestion

o Sample Selection and Crushing: Representative rock or mineral samples are selected, and
any weathered surfaces are removed. The samples are then crushed into a fine powder
using a jaw crusher and a shatterbox.

» Spiking and Dissolution: A precisely known amount of an isotopic tracer (a "spike") with an
artificial isotopic composition (e.g., enriched in 14°Sm and 15°Nd) is added to a weighed
aliquot of the sample powder.[11] This allows for the accurate determination of Sm and Nd
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concentrations via isotope dilution. The spiked sample is then dissolved in a mixture of
strong acids, typically hydrofluoric (HF) and nitric (HNO3s) acids, in a sealed Teflon vessel at
high temperature and pressure for several days to ensure complete dissolution.[11]

Chemical Separation of Samarium and Neodymium

To avoid isobaric interferences (elements with the same mass) during mass spectrometric
analysis, particularly from Samarium (*44Sm interferes with 144Nd), Sm and Nd must be
chemically separated from each other and from other elements in the sample. This is typically
achieved through a multi-step ion-exchange chromatography process.

o Bulk Rare Earth Element (REE) Separation: The dissolved sample solution is passed
through a cation exchange resin column (e.g., AG50W-X12). The major matrix elements are
washed away, while the REEs are retained on the resin and subsequently eluted with a
stronger acid.[11]

o Separation of Nd and Sm: The collected REE fraction is then passed through a second
column containing a specialized resin that has a high affinity for specific REEs. Resins such
as Ln Resin or TODGA are commonly used to separate Nd and Sm from other REEs and
from each other.[11][12] Different acid concentrations are used to selectively elute first the
other REEs, then Nd, and finally Sm.

Mass Spectrometric Analysis

The purified Nd and Sm fractions are analyzed using either Thermal lonization Mass
Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-
ICP-MS).

e Thermal lonization Mass Spectrometry (TIMS): A small amount of the purified Nd solution is
loaded onto a metal filament (typically Rhenium). The filament is heated in the mass
spectrometer's vacuum chamber, causing the Nd to ionize. The ions are then accelerated
and separated by their mass-to-charge ratio in a magnetic field before being detected. TIMS
is known for its high precision and accuracy.[8]

o Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): The sample
solution is introduced into a high-temperature argon plasma, which ionizes the Nd atoms.
The ions are then passed into the mass spectrometer. MC-ICP-MS offers higher sample
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throughput compared to TIMS and can achieve comparable precision for many applications.

[7]

During analysis, the measured isotope ratios are corrected for instrumental mass fractionation.
The 143Nd/144Nd ratio is typically normalized to a constant 146Nd/*44Nd ratio of 0.7219.[8]

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of
Neodymium-143 as a geological tracer.
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Caption: The #7Sm to 1“3Nd radioactive decay system.
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Caption: Conceptual diagram of eNd evolution in geological reservoirs.
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Caption: General experimental workflow for Sm-Nd isotope analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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